Cas no 220992-40-5 (7-chloro-2-methylfuro[3,2-b]pyridine)

• Product Name: 7-chloro-2-methylfuro[3,2-b]pyridine
• CAS No: 220992-40-5
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD17016059
• CID: 2125724
• PubChem ID: 10844821
• Update Time: 2025-08-05

7-chloro-2-methylfuro[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-methylfuro[3,2-b]pyridine
• 7-Chloro-2-methyl-furo[3,2-b]pyridine
• XWOCZGIJCBPCQX-UHFFFAOYSA-N
• 220992-40-5
• DA-08036
• PB30214
• VIA99240
• CS-0050049
• SY270252
• P12071
• MFCD17016059
• AS-51185
• SCHEMBL2211013
• AKOS027323032

• MDL： MFCD17016059
• Inchi： 1S/C8H6ClNO/c1-5-4-7-8(11-5)6(9)2-3-10-7/h2-4H,1H3
• InChI Key： XWOCZGIJCBPCQX-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC2C=C(C)OC=21

Computed Properties

• Exact Mass: 167.0137915g/mol
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 7-chloro-2-methylfuro[3,2-b]pyridine

Introduction to 7-chloro-2-methylfuro[3,2-b]pyridine (CAS No. 220992-40-5)

7-chloro-2-methylfuro[3,2-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 220992-40-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the furo[3,2-b]pyridine scaffold, which is a fused bicyclic system consisting of a furan ring and a pyridine ring. The presence of a chlorine substituent at the 7-position and a methyl group at the 2-position introduces unique electronic and steric properties, making it a versatile building block for the synthesis of biologically active molecules.

The furo[3,2-b]pyridine core is particularly interesting due to its ability to mimic the binding pockets of various biological targets, including enzymes and receptors. This structural motif has been extensively explored in drug discovery efforts, with derivatives exhibiting a wide range of pharmacological activities. The chlorine atom in 7-chloro-2-methylfuro[3,2-b]pyridine serves as a handle for further functionalization via nucleophilic substitution reactions, allowing chemists to introduce diverse substituents and explore new chemical space.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. 7-chloro-2-methylfuro[3,2-b]pyridine has emerged as a valuable intermediate in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in the preparation of compounds with potential antimicrobial and anticancer properties. The pyridine ring, in particular, is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, which can be fine-tuned by modifications at the 2- and 7-positions.

One of the most compelling aspects of 7-chloro-2-methylfuro[3,2-b]pyridine is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The furo[3,2-b]pyridine scaffold has been incorporated into several kinase inhibitors that have advanced into clinical trials, highlighting its importance as a pharmacophore.

Recent advances in computational chemistry have further enhanced the utility of 7-chloro-2-methylfuro[3,2-b]pyridine as a starting material. Molecular modeling studies have revealed that this compound can be effectively used to design ligands that bind to complex protein targets. By leveraging virtual screening techniques, researchers can rapidly identify promising derivatives for further optimization. This approach has accelerated the discovery process and led to the identification of several high-affinity binders with therapeutic potential.

The synthesis of 7-chloro-2-methylfuro[3,2-b]pyridine itself presents an interesting challenge due to the need to construct the fused heterocyclic system while maintaining regioselectivity. Traditional synthetic routes often involve multi-step sequences involving cyclization reactions and functional group transformations. However, recent methodologies have focused on more efficient one-pot processes that minimize intermediate isolation steps. These advances have not only improved yield but also reduced the environmental impact of synthetic procedures.

In addition to its pharmaceutical applications, 7-chloro-2-methylfuro[3,2-b]pyridine has found utility in materials science research. The unique electronic properties of this compound make it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). By incorporating it into conjugated polymers or small-molecule emitters, researchers can tailor the optoelectronic characteristics of these materials for applications in flexible electronics and display technologies.

The future prospects for 7-chloro-2-methylfuro[3,2-b]pyridine are promising, with ongoing research exploring new synthetic strategies and biological applications. As our understanding of complex biological systems continues to grow, so too will our ability to design molecules that interact selectively with disease-causing targets. The versatility of this scaffold ensures that it will remain a cornerstone of medicinal chemistry research for years to come.